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Compound of Interest

Compound Name: 1,9-Caryolanediol 9-acetate

Cat. No.: B15592040 Get Quote

Essential Safety and Handling of 1,9-Caryolanediol
9-acetate
This guide provides essential safety protocols and logistical information for the handling and

disposal of 1,9-Caryolanediol 9-acetate in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A summary of the known quantitative data for 1,9-Caryolanediol 9-acetate is provided below.

This information is critical for safe handling and storage.
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Property Value Reference

Molecular Formula C₁₇H₂₈O₃ Certificate of Analysis[1]

Purity ≥98% Certificate of Analysis[1]

Physical State Powder Certificate of Analysis[1]

Solubility

Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone,

etc.

Certificate of Analysis[1]

Storage
Refrigerate or freeze (2-8 °C),

protected from air and light.
Certificate of Analysis[1]

Shelf Life 2 years Certificate of Analysis[1]

Operational and Disposal Plans
Adherence to the following operational and disposal procedures is mandatory to minimize risk

and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Given the absence of a specific Safety Data Sheet (SDS) for 1,9-Caryolanediol 9-acetate, a

conservative approach based on the handling of similar compounds, such as Caryophyllene

acetate, is recommended. The following PPE is required at all times when handling this

compound:

Eye and Face Protection: Wear chemical safety goggles that meet EN 166 standards or a

face shield for splash protection.[2]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are mandatory.[3][4] Inspect

gloves for any signs of degradation or puncture before use.

Lab Coat: A flame-resistant lab coat should be worn and fully buttoned.[4]

Clothing: Long pants and closed-toe shoes are required to cover all exposed skin.[4]
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Respiratory Protection: While no specific requirements are stated, if the material is being

handled in a way that generates dust or aerosols, use a NIOSH-approved respirator.[4]

Handling Procedures
Preparation: Before handling, ensure that all necessary PPE is correctly worn. Prepare the

workspace by ensuring it is clean and uncluttered. An emergency eyewash station and

safety shower should be readily accessible.

Weighing and Transfer: Handle the powder in a well-ventilated area or a chemical fume hood

to minimize inhalation exposure. Avoid creating dust.

Dissolving: When dissolving the compound, add the solvent slowly to the powder to avoid

splashing.

Spill Management: In case of a spill, absorb the material with an inert absorbent material

such as sand or vermiculite.[5] Do not use combustible materials like sawdust. The

contaminated absorbent should then be collected in a sealed container for disposal.

Disposal Plan
All waste containing 1,9-Caryolanediol 9-acetate, including empty containers, contaminated

PPE, and spill cleanup materials, must be treated as chemical waste.

Waste Collection: Collect all chemical waste in appropriately labeled, sealed containers.

Disposal Regulations: Dispose of the chemical waste in accordance with local, regional, and

national hazardous waste regulations.[5] Do not dispose of it down the drain or in general

waste.

Experimental Workflow
The following diagram illustrates the standard workflow for handling 1,9-Caryolanediol 9-
acetate, from initial preparation to final disposal, emphasizing key safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15592040?utm_src=pdf-custom-synthesis
https://www.chemfaces.com/coa/1-9-Caryolanediol-9-acetate-CFN99659-COA.pdf
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.uky.edu/Ag/Entomology/PSEP/5protective.html
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AC252341000&productDescription=CIS-9-TETRADECENYL+ACETA+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15592040#personal-protective-equipment-for-handling-1-9-caryolanediol-9-acetate
https://www.benchchem.com/product/b15592040#personal-protective-equipment-for-handling-1-9-caryolanediol-9-acetate
https://www.benchchem.com/product/b15592040#personal-protective-equipment-for-handling-1-9-caryolanediol-9-acetate
https://www.benchchem.com/product/b15592040#personal-protective-equipment-for-handling-1-9-caryolanediol-9-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15592040?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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